Cas no 1888968-47-5 (tert-butyl N-1-(1-aminoethyl)cyclobutylcarbamate)

• Product Name: tert-butyl N-1-(1-aminoethyl)cyclobutylcarbamate
• CAS No: 1888968-47-5
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 6281128
• PubChem ID: 115028825
• Update Time: 2025-06-11

tert-butyl N-1-(1-aminoethyl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-aminoethyl)cyclobutylcarbamate
• 1888968-47-5
• EN300-1887440
• tert-butyl N-[1-(1-aminoethyl)cyclobutyl]carbamate

• Inchi： 1S/C11H22N2O2/c1-8(12)11(6-5-7-11)13-9(14)15-10(2,3)4/h8H,5-7,12H2,1-4H3,(H,13,14)
• InChI Key： WBCUTTUCDRNNQP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C(C)N)CCC1)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-(1-aminoethyl)cyclobutylcarbamate

Comprehensive Overview of tert-butyl N-1-(1-aminoethyl)cyclobutylcarbamate (CAS No. 1888968-47-5)

The compound tert-butyl N-1-(1-aminoethyl)cyclobutylcarbamate (CAS No. 1888968-47-5) is a specialized carbamate derivative with significant potential in pharmaceutical and organic synthesis applications. Its unique structural features, including the cyclobutyl ring and tert-butyl protecting group, make it a valuable intermediate for drug discovery and peptide chemistry. Researchers and industry professionals are increasingly interested in this compound due to its role in modulating biological activity and enhancing drug delivery systems.

One of the key reasons for the growing attention on tert-butyl N-1-(1-aminoethyl)cyclobutylcarbamate is its relevance in the development of small-molecule therapeutics. With the rise of personalized medicine and targeted therapies, compounds like this are being explored for their ability to improve bioavailability and metabolic stability. The aminoethyl moiety, in particular, offers opportunities for further functionalization, making it a versatile building block in medicinal chemistry.

From a synthetic perspective, the carbamate group in this compound provides excellent protecting group properties for amines, a feature highly sought after in multi-step organic syntheses. The tert-butyl group enhances solubility in organic solvents, facilitating purification and handling. These attributes align with current trends in green chemistry, where efficiency and minimal waste generation are prioritized. As sustainability becomes a focal point in chemical research, the demand for such optimized intermediates is expected to rise.

Another area of interest is the compound's potential role in peptide mimetics. Peptide-based drugs are gaining traction due to their high specificity and lower toxicity profiles. The cyclobutyl ring in tert-butyl N-1-(1-aminoethyl)cyclobutylcarbamate can introduce conformational constraints, mimicking natural peptide structures while improving resistance to enzymatic degradation. This property is particularly valuable in the design of protease inhibitors and GPCR-targeted therapies, which are hot topics in contemporary drug development.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm structural integrity, which are critical for reproducible results in research and industrial applications. The availability of detailed analytical data for CAS No. 1888968-47-5 has contributed to its adoption in high-throughput screening and combinatorial chemistry.

In summary, tert-butyl N-1-(1-aminoethyl)cyclobutylcarbamate represents a promising candidate for diverse applications in life sciences and material chemistry. Its structural versatility, combined with the growing emphasis on precision medicine and sustainable synthesis, positions it as a compound of significant interest for future innovations. Researchers are encouraged to explore its potential further, particularly in the context of next-generation therapeutics and biocatalysis.